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Compound of Interest

Compound Name: 8-Nonenal

Cat. No.: B148949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Nonenal (C₉H₁₆O) is a long-chain unsaturated aldehyde that has garnered interest in various

scientific fields, from flavor and fragrance chemistry to materials science. Its presence as a

volatile organic compound and its potential for chemical reactivity make it a molecule of interest

for researchers in diverse areas. This technical guide provides a comprehensive overview of

the chemical and physical properties of 8-Nonenal, its synthesis and reactivity, and the

analytical methods used for its characterization. This document is intended to serve as a

valuable resource for scientists and professionals engaged in research and development

where 8-Nonenal may be a relevant molecule.

Chemical and Physical Properties
A thorough understanding of the fundamental chemical and physical properties of a molecule is

paramount for its application in research and development. This section details the key

identifiers and physicochemical characteristics of 8-Nonenal.

Identifiers and Structure
IUPAC Name: non-8-enal

Molecular Formula: C₉H₁₆O
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Molecular Weight: 140.22 g/mol [1]

CAS Number: 39770-04-2[1]

Canonical SMILES: C=CCCCCCCC=O[1]

InChI Key: QPOZUISHEWOWQL-UHFFFAOYSA-N[1]

The structure of 8-Nonenal is characterized by a nine-carbon aliphatic chain with a terminal

aldehyde group and a terminal double bond between carbons 8 and 9.

Table 1: Key Identifiers for 8-Nonenal

Identifier Value

IUPAC Name non-8-enal

Molecular Formula C₉H₁₆O

Molecular Weight 140.22 g/mol

CAS Number 39770-04-2

Canonical SMILES C=CCCCCCCC=O

InChI Key QPOZUISHEWOWQL-UHFFFAOYSA-N

Physicochemical Properties
Experimentally determined physicochemical data for 8-Nonenal is not extensively available in

the public domain. Much of the available information is either estimated or pertains to its

isomers, such as trans-2-nonenal or the saturated aldehyde, nonanal. The data presented in

Table 2 is a combination of estimated values and data for structurally similar compounds to

provide a likely range for the properties of 8-Nonenal.

Table 2: Physicochemical Properties of 8-Nonenal and Related Compounds
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Property
8-Nonenal
(Estimated/Inferred
)

Nonanal
(Experimental)

trans-2-Nonenal
(Experimental)

Boiling Point 199-200 °C (est.)[2] 195 °C[3] 188-190 °C

Melting Point Not available -19.3 °C[3] Not available

Density Not available
0.8264 g/cm³ at 22

°C[3]
Not available

Water Solubility
175.5 mg/L at 25 °C

(est.)[2]
96 mg/L at 25 °C[3] Not available

Appearance
Colorless liquid

(inferred)
Clear brown liquid[3] Colorless liquid

Synthesis and Reactivity
The synthesis and reactivity of 8-Nonenal are dictated by the presence of two key functional

groups: the terminal aldehyde and the terminal alkene.

Synthesis of 8-Nonenal
A reported synthesis of 8-Nonenal was utilized for the confirmation of its identity as an off-odor

component in polyethylene.[4][5] The synthesis was carried out according to a procedure

described by Farquhar et al., with a noted correction to the amount of N-methylmorpholine N-

oxide used in the original publication.[4][5] While the full detailed protocol from the original

source is not readily available in the immediate search results, the reference points to a specific

synthetic route that yields 8-Nonenal with approximately 97% purity as determined by gas

chromatography.[4][5]

The general principle behind such a synthesis would likely involve the selective oxidation of the

corresponding primary alcohol, 8-nonen-1-ol, or the partial reduction of a corresponding

carboxylic acid or ester derivative.

Chemical Reactivity
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The reactivity of 8-Nonenal is a composite of the reactions characteristic of aldehydes and

terminal alkenes.

Aldehyde Group Reactivity: The aldehyde functional group is susceptible to nucleophilic

attack at the carbonyl carbon. It can undergo a variety of reactions, including:

Oxidation: Can be readily oxidized to the corresponding carboxylic acid, 8-nonenoic acid.

Reduction: Can be reduced to the primary alcohol, 8-nonen-1-ol.

Nucleophilic Addition: Reacts with nucleophiles such as Grignard reagents, organolithium

compounds, and cyanides.

Wittig Reaction: Can be converted to an alkene via reaction with a phosphonium ylide.

Alkene Group Reactivity: The terminal double bond is a site of high electron density and is

susceptible to electrophilic addition reactions, such as:

Hydrogenation: Can be reduced to the saturated aldehyde, nonanal.

Halogenation: Addition of halogens (e.g., Br₂) across the double bond.

Hydrohalogenation: Addition of hydrogen halides (e.g., HBr) across the double bond.

Hydration: Addition of water in the presence of an acid catalyst to form the corresponding

alcohol.

The presence of both functional groups allows for the possibility of selective reactions by

choosing appropriate reagents and reaction conditions.
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Aldehyde Reactions

Alkene Reactions

8-Nonenal

Oxidation

[O]

Reduction

[H]

Nucleophilic Addition

Nu- Wittig Reaction

Ph3P=CHR

Hydrogenation

H2/catalyst

Halogenation

X2

Hydrohalogenation

HX
Hydration

H2O, H+

Sample Simultaneous
Distillation-Extraction GC Inlet 1D GC Column

(Non-polar) Heart-cutting 2D GC Column
(Polar) Mass Spectrometer Data Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 8-Nonenal: Properties,
Synthesis, and Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
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nonenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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